3,5-Dichloronitrobenzene
Cat. No. B1666198
Key on ui cas rn:
618-62-2
M. Wt: 192 g/mol
InChI Key: RNABGKOKSBUFHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:13][CH2:14][OH:15].[Cl:1][c:2]1[c:3]([NH2:4])[c:5]([Cl:12])[cH:6][c:7]([N+:9](=[O:10])[O-:11])[cH:8]1.[Na+:16].[O-:17][N+:18](=[O:19])[O-:20].[OH2:26].[S:21](=[O:22])(=[O:23])([OH:24])[OH:25]>>[Cl:1][c:2]1[cH:3][c:5]([Cl:12])[cH:6][c:7]([N+:9](=[O:10])[O-:11])[cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1c(Cl)cc([N+](=O)[O-])cc1Cl
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=[N+]([O-])[O-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
O=[N+]([O-])c1cc(Cl)cc(Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
